Cas no 61261-67-4 (Butanoic acid, 3-oxo-, 3-hydroxy-2,2-bis(hydroxymethyl)propyl ester)

• Product Name: Butanoic acid, 3-oxo-, 3-hydroxy-2,2-bis(hydroxymethyl)propyl ester
• CAS No: 61261-67-4
• MF: C₉H₁₆O₆
• MW: 220.219743728638
• CID: 486746
• PubChem ID: 71397677
• Update Time: 2025-04-19

Butanoic acid, 3-oxo-, 3-hydroxy-2,2-bis(hydroxymethyl)propyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-, 3-hydroxy-2,2-bis(hydroxymethyl)propyl ester
• [3-hydroxy-2,2-bis(hydroxymethyl)propyl] 3-oxobutanoate
• DTXSID80819152
• 61261-67-4
• 3-Hydroxy-2,2-bis(hydroxymethyl)propyl 3-oxobutanoate
• SCHEMBL9571839

• Inchi： 1S/C9H16O6/c1-7(13)2-8(14)15-6-9(3-10,4-11)5-12/h10-12H,2-6H2,1H3
• InChI Key： PFXZYTRETUHDEC-UHFFFAOYSA-N
• SMILES： O(C(CC(C)=O)=O)CC(CO)(CO)CO

Computed Properties

• Exact Mass: 220.09468
• Monoisotopic Mass: 220.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 104.06